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Compound of Interest

Compound Name: C14H7NaO7S

Cat. No.: B15546188

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
C14H7NaO07S, commonly known as Alizarin Red S. Adherence to these procedural steps is
critical for ensuring laboratory safety and environmental compliance.

Alizarin Red S is an organic dye used as a stain in histology and as a pH indicator.[1][2] While
not classified as a highly hazardous substance, it is considered an irritant and may be harmful
if ingested, inhaled, or absorbed through the skin.[3][4] Proper disposal is paramount and must
always be conducted in accordance with local, state, and federal regulations.[3]

Safety and Handling Precautions

Before handling Alizarin Red S, it is crucial to wear appropriate Personal Protective Equipment
(PPE).

Recommended PPE:
e Gloves: Chemical-resistant gloves.
» Eye Protection: Safety glasses with side shields or goggles.[4]

e Body Protection: A lab coat or impervious clothing.[4]
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Always handle the substance in a well-ventilated area or under a chemical fume hood to
minimize dust inhalation.[1][2] Avoid all personal contact, including inhalation of dust.[3]

Spill Management Protocol
In the event of a spill, follow these steps to ensure safe cleanup and containment:

o Evacuate and Ventilate: Evacuate unnecessary personnel from the immediate area and
ensure adequate ventilation.[5]

o Containment: Prevent the powder from becoming airborne.[1][2] For solid spills, use dry
clean-up procedures; do not use compressed air to clear surfaces.[3][6]

o Cleanup:
o Solid Spills: Gently sweep or wipe up the spilled material with a damp towel.[1][2]

o Liquid Spills (Solutions): Absorb with inert material (e.g., sand, diatomaceous earth) and
shovel into a suitable container.[5]

» Collection: Place the collected material into a clean, dry, sealable, and clearly labeled
container for waste disposal.[3]

» Decontamination: Wash the spill site thoroughly with soap and water after material pickup is
complete.[1][2] Do not allow wash water to enter drains.[3]

Disposal Procedures

The primary directive for the disposal of Alizarin Red S is to adhere strictly to all applicable
local, state, and federal regulations.[3] The appropriate disposal method may vary based on the
quantity of waste and the specific regulations in your jurisdiction.

Step 1: Waste Characterization

o Determine if your waste is considered hazardous according to regulatory definitions. While
Alizarin Red S itself is not always listed as a hazardous waste, its characteristics (e.g.,
irritation) or contamination with other hazardous materials may classify it as such.
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Step 2: Segregation and Collection

e Collect waste Alizarin Red S, including contaminated materials like paper towels and PPE, in
a designated, sealed, and properly labeled waste container.[1][2]

» Do not mix with other waste streams unless explicitly permitted by your institution's waste
management plan.

Step 3: Disposal Route Selection

e Licensed Waste Disposal: The most recommended and universally compliant method is to
contact a licensed professional waste disposal service.[4] This ensures the material is
handled and disposed of in an environmentally sound and legal manner.

o Landfill (with caution): For small quantities of non-hazardous solid waste, some jurisdictions
may permit disposal in an authorized landfill.[3] Flinn Scientific's Suggested Disposal Method
#26a, often cited for general laboratory chemical waste, involves placing the material in a
sealed bag for landfill disposal.[1][2][7][8][9] Crucially, you must verify that this method is
compliant with your local regulations before proceeding.

e Aqueous Waste: Do not dispose of Alizarin Red S solutions down the drain.[3][10] Collect all
agueous waste containing this chemical for treatment and disposal by a licensed contractor.

Quantitative Data Summary

The following table summarizes key quantitative data for C14H7NaO7S relevant to safety and
handling.
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Parameter Value Source
Molecular Formula C14H7NaO7S [11]
Molecular Weight 342.26 g/mol [2]
Acute Toxicity (Intravenous,

LD50: 70 mg/kg [3]
Mouse)

H 4.6 (yellow) to 6.0 (pink-

pH Indicator Range P v ) P [1][2]

red)

Carbon monoxide (CO),
Combustion Products Carbon dioxide (CO2), Sulfur [3]
oxides (SOx)

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Alizarin

Red S waste.
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Start: Alizarin Red S Waste Generated
Spill or Contaminated Material?

Solid Waste (Powder)

Follow Spill Management Protocol:
1. Wear PPE
2. Contain Spill
3. Collect in Sealed Container

Collect in Labeled, Sealed Container for Solid Waste Agqueous Waste (Solution)

Consult Local, State, and Federal Regulations

Default/Recommended

Collect in Labeled, Sealed Container for Aqueous Waste

Dispose via Licensed Hazardous Waste Contractor

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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